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Compound of Interest

2-Acetamido-5-bromoisonicotinic
Compound Name: ]
acid

Cat. No.: B057784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 2-Acetamido-5-bromoisonicotinic acid, a heterocyclic compound of interest in
medicinal chemistry and drug discovery. The information presented herein is compiled from
various chemical data sources and is supplemented with standardized experimental protocols
for the determination of these properties. This document aims to serve as a foundational
resource for researchers engaged in the synthesis, characterization, and application of this
molecule.

Core Physicochemical Data

The quantitative physicochemical properties of 2-Acetamido-5-bromoisonicotinic acid (CAS
No. 871269-03-3) are summarized in the table below. These values represent key descriptors
of the molecule's physical and chemical behavior.
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Property Value Unit

Molecular Formula CsH7BrN203

Molecular Weight 259.06 g/mol

Melting Point 258-262 °C

Boiling Point 569.9 °C at 760 mmHg
Density 1.793 g/cm3

Flash Point 298.4 °C

Refractive Index 1.658

Not explicitly found, but related

pKa compounds suggest acidic
nature.
LogP 1.57370
Polar Surface Area (PSA) 79.29 A2

Experimental Protocols

The following sections detail standardized laboratory methodologies for the determination of
the key physicochemical properties of solid organic compounds like 2-Acetamido-5-
bromoisonicotinic acid.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)

e Thermometer
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e Spatula

e Mortar and pestle

Procedure:

A small sample of finely powdered 2-Acetamido-5-bromoisonicotinic acid is introduced
into a capillary tube to a height of 2-3 mm.

e The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

e The assembly is placed in a heating bath (oil or a metal block).

e The sample is heated at a steady rate, and the temperature at which the solid begins to melt
and the temperature at which it becomes completely liquid are recorded. This range is the
melting point. For high accuracy, a slow heating rate of 1-2°C per minute is recommended
near the expected melting point.

Determination of Boiling Point (for high-boiling solids)

While 2-Acetamido-5-bromoisonicotinic acid is a solid at room temperature, its boiling point
Is a calculated value. The experimental determination for such a high-boiling compound would
require specialized equipment to prevent decomposition. The general principle for determining
the boiling point of a liquid is as follows:

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with high-boiling point oil)

Procedure:
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e A small amount of the liquid is placed in the test tube.

e The capillary tube is inverted and placed inside the test tube with its open end submerged in
the liquid.

e The test tube is attached to a thermometer and heated in the bath.
e As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Solubility

The solubility of a compound in various solvents provides insight into its polarity and potential
for formulation.

Apparatus:

Test tubes

Vortex mixer or shaker

Analytical balance

Various solvents (e.g., water, ethanol, DMSO, acetone)

Procedure:

A known mass of 2-Acetamido-5-bromoisonicotinic acid (e.g., 10 mg) is placed into a test
tube.

A small, measured volume of the solvent (e.g., 1 mL) is added.

The mixture is agitated vigorously for a set period.

Visual observation is used to determine if the solid has dissolved.
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e If dissolved, more solute is added until saturation is reached. If not, more solvent is added
incrementally. The solubility is then expressed in terms of mass per unit volume (e.g.,
mg/mL).

Determination of pKa

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For an
acidic compound like 2-Acetamido-5-bromoisonicotinic acid, this can be determined by
titration.

Apparatus:

pH meter

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong base (e.g., 0.1 M NaOH)
Procedure:

» A precisely weighed sample of the acid is dissolved in a suitable solvent (e.g., a mixture of
water and an organic co-solvent if solubility is low).

e The initial pH of the solution is recorded.

» The standardized base is added in small, known increments from the burette.
o After each addition, the solution is stirred, and the pH is recorded.

o Atitration curve is generated by plotting pH versus the volume of base added.

e The pKa is determined from the pH at the half-equivalence point (where half of the acid has
been neutralized).
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Determination of the Partition Coefficient (LogP)

The partition coefficient (P) is a measure of the differential solubility of a compound in two
immiscible solvents, typically octanol and water. LogP is a key indicator of a drug's lipophilicity.

Apparatus:

Separatory funnel

Vortex mixer

Centrifuge

UV-Vis spectrophotometer or HPLC

Procedure (Shake-Flask Method):

A solution of 2-Acetamido-5-bromoisonicotinic acid of known concentration is prepared in
either water or octanol.

o Equal volumes of pre-saturated octanol and water are added to a separatory funnel.
e A known amount of the compound is added.

e The funnel is shaken vigorously to allow for partitioning between the two phases and then
allowed to stand for the layers to separate.

e The concentration of the compound in each layer is determined using an appropriate
analytical technique (e.g., UV-Vis spectroscopy or HPLC).

e The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of
a novel solid organic compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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